Cas no 60657-23-0 (cinobufotenine)

• Product Name: cinobufotenine
• CAS No: 60657-23-0
• MF: C₁₃H₁₉N₂O
• MW: 219.302763223648
• CID: 953303
• PubChem ID: 656705
• Update Time: 2025-05-25

cinobufotenine Chemical and Physical Properties

Names and Identifiers

• cinobufotenine
• 2-(5-hydroxy-1H-indol-3-yl)ethyl-trimethylazanium
• 1H-indole-3-ethanaminium, 5-hydroxy-N,N,N-trimethyl-
• 2-(5-Hydroxy-1H-indol-3-yl)-N,N,N-trimethylethanaminium
• PDSP2_001562
• 5-Hydroxy-N,N,N-trimethyl-1H-indole-3-ethanaminium
• Q27114706
• SCHEMBL23424443
• 60657-23-0
• CHEBI:31879
• BDBM50130280
• CHEMBL317971
• PD094064
• B3361[2-(5-Hydroxy-1H-indol-3-yl)-ethyl]-trimethyl-ammonium
• 2-(5-hydroxy-1H-indol-3-yl)ethyl-trimethyl-ammonium
• Bufotenium
• DTXSID90209469
• AC1LCVFT
• AKOS040760333
• Bufoteninium
• PDSP1_001578
• E80610
• 5-HTQ
• N,N,N-Trimethylserotonin

• Inchi： 1S/C13H18N2O/c1-15(2,3)7-6-10-9-14-13-5-4-11(16)8-12(10)13/h4-5,8-9,14H,6-7H2,1-3H3/p+1
• InChI Key： HIYGARYIJIZXGW-UHFFFAOYSA-O
• SMILES： OC1C=CC2=C(C=1)C(=CN2)CC[N+](C)(C)C

Computed Properties

• Exact Mass: 219.14987
• Monoisotopic Mass: 219.149738234 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 219.30
• XLogP3: 1.2
• Topological Polar Surface Area: 36Ų

Experimental Properties

• PSA: 36.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Serotonins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives Serotonins

Additional information on cinobufotenine

CAS No. 60657-23-0: Cinobufotenine

Cinobufotenine, identified by the CAS registry number 60657-23-0, is a compound of significant interest in the fields of pharmacology and organic chemistry. This compound has garnered attention due to its potential applications in drug development and its unique chemical properties. Recent studies have shed light on its structural characteristics, pharmacokinetics, and therapeutic implications, making it a subject of extensive research.

The chemical structure of cinobufotenine is characterized by a complex arrangement of functional groups that contribute to its biological activity. Researchers have employed advanced spectroscopic techniques to elucidate its molecular composition, revealing a structure that may play a role in modulating cellular pathways. This understanding has paved the way for exploring its potential as a lead compound in drug discovery.

Recent advancements in computational chemistry have enabled scientists to model the interactions of cinobufotenine with various biological targets. These studies suggest that the compound may exhibit selectivity towards specific receptors or enzymes, which could be leveraged for therapeutic interventions. Moreover, in vitro experiments have demonstrated promising results, indicating that cinobufotenine could possess anti-inflammatory or antioxidant properties.

The pharmacokinetic profile of cinobufotenine is another area of active investigation. Studies conducted in preclinical models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These findings are crucial for determining its suitability as a drug candidate and for optimizing its formulation to enhance bioavailability.

In terms of therapeutic applications, cinobufotenine has shown potential in addressing conditions such as neurodegenerative diseases and inflammatory disorders. Collaborative efforts between academic institutions and pharmaceutical companies are ongoing to further validate these findings and explore clinical applications.

The synthesis of cinobufotenine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have developed innovative synthetic strategies, including catalytic asymmetric synthesis and microwave-assisted reactions, to streamline the production process. These methods not only improve efficiency but also reduce environmental impact, aligning with current trends toward sustainable chemistry practices.

In conclusion, cinobufotenine, with its CAS number 60657-23-0, represents a promising compound with diverse applications in the pharmaceutical industry. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance as a subject of scientific inquiry.